![molecular formula C18H18Cl2N2O2 B4200989 2,4-dichloro-N-{4-[(isobutylamino)carbonyl]phenyl}benzamide](/img/structure/B4200989.png)
2,4-dichloro-N-{4-[(isobutylamino)carbonyl]phenyl}benzamide
Overview
Description
2,4-dichloro-N-{4-[(isobutylamino)carbonyl]phenyl}benzamide (IBA) is a compound that has been extensively studied in scientific research due to its various biochemical and physiological effects. It is a member of the benzamide family of compounds and has been shown to have potential therapeutic applications in the treatment of cancer and other diseases.
Mechanism of Action
The exact mechanism of action of 2,4-dichloro-N-{4-[(isobutylamino)carbonyl]phenyl}benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in the growth and proliferation of cancer cells. It may also work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins involved in cancer cell growth and proliferation. Additionally, it has been shown to induce apoptosis in cancer cells, which may help to slow or stop the progression of the disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2,4-dichloro-N-{4-[(isobutylamino)carbonyl]phenyl}benzamide in lab experiments is that it has been extensively studied and its properties are well understood. Additionally, it has been shown to have potential therapeutic applications in the treatment of cancer and other diseases. However, one limitation of using this compound in lab experiments is that it may not be suitable for all types of research due to its specific properties and mechanisms of action.
Future Directions
There are many potential future directions for research on 2,4-dichloro-N-{4-[(isobutylamino)carbonyl]phenyl}benzamide. One area of interest is the development of new and more effective cancer treatments based on the properties of this compound. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its potential applications in the treatment of other diseases. Other potential future directions include investigating the use of this compound in combination with other drugs or therapies, and exploring its potential use in other areas of medicine and biotechnology.
In conclusion, this compound is a compound that has been extensively studied in scientific research due to its potential therapeutic applications. Its properties and mechanisms of action have been well documented, and it has been shown to have anti-cancer properties and potential applications in the treatment of other diseases. Further research is needed to fully understand the potential of this compound and to develop new and more effective treatments based on its properties.
Scientific Research Applications
2,4-dichloro-N-{4-[(isobutylamino)carbonyl]phenyl}benzamide has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have anti-cancer properties and has been investigated as a potential treatment for various types of cancer, including breast, lung, and prostate cancer. Additionally, this compound has been studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2,4-dichloro-N-[4-(2-methylpropylcarbamoyl)phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18Cl2N2O2/c1-11(2)10-21-17(23)12-3-6-14(7-4-12)22-18(24)15-8-5-13(19)9-16(15)20/h3-9,11H,10H2,1-2H3,(H,21,23)(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMEFXNFVOHZZBZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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